Cas no 52132-81-7 (1,10-Phenanthrolinesulfonicacid, 2,9-dimethyl-4,7-diphenyl-, sodium salt (9CI))

• Product Name: 1,10-Phenanthrolinesulfonicacid, 2,9-dimethyl-4,7-diphenyl-, sodium salt (9CI)
• CAS No: 52132-81-7
• MF: C₂₆H₂₀N₂O₆S₂
• MW: 520.576804161072
• CID: 377792
• PubChem ID: 3085000
• Update Time: 2025-04-19

1,10-Phenanthrolinesulfonicacid, 2,9-dimethyl-4,7-diphenyl-, sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,10-Phenanthrolinesulfonicacid, 2,9-dimethyl-4,7-diphenyl-, sodium salt (9CI)
• sodium 2,9-dimethyl-4,7-diphenyl-1,10-phenanthrolinesulphonate
• sodium,2,9-dimethyl-4,7-diphenyl-1H-1,10-phenanthroline-2-sulfonate
• 3,3'-(2,9-dimethyl-1,10-phenanthroline-4,7-diyl)dibenzenesulfonic acid
• DTXSID10866275
• 52132-81-7
• EINECS 257-685-6
• 3,3'-(2,9-Dimethyl-1,10-phenanthroline-4,7-diyl)di(benzene-1-sulfonic acid)

• Inchi： 1S/C26H20N2O6S2/c1-15-11-23(17-5-3-7-19(13-17)35(29,30)31)21-9-10-22-24(12-16(2)28-26(22)25(21)27-15)18-6-4-8-20(14-18)36(32,33)34/h3-14H,1-2H3,(H,29,30,31)(H,32,33,34)
• InChI Key： YQRWKBIGODFWGC-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)C1C=C(C)N=C2C3C(C=CC2=1)=C(C=C(C)N=3)C1C=CC=C(C=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 464.11723
• Monoisotopic Mass: 520.07627871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 816
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 82.12